1-{(E)-[(2,5-dimethylphenyl)imino]methyl}-17-(4-methoxyphenyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione (non-preferred name)

• Molecular Formula: C34H28N2O3
• Molecular Weight: 512.6 g/mol
• IUPAC Name: 1-[(2,5-dimethylphenyl)iminomethyl]-17-(4-methoxyphenyl)-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione
• InChI: InChI=1S/C34H28N2O3/c1-20-12-13-21(2)28(18-20)35-19-34-26-10-6-4-8-24(26)29(25-9-5-7-11-27(25)34)30-31(34)33(38)36(32(30)37)22-14-16-23(39-3)17-15-22/h4-19,29-31H,1-3H3
• InChI Key: RZYDRKKFHNMHTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N=CC23C4C(C(C5=CC=CC=C52)C6=CC=CC=C36)C(=O)N(C4=O)C7=CC=C(C=C7)OC

Description

1-{(Z)-[(2,5-DIMETHYLPHENYL)IMINO]METHYL}-17-(4-METHOXYPHENYL)-17-AZAPENTACYCLO[6650~2,7~0~9,14~0~15,19~]NONADECA-2,4,6,9,11,13-HEXAENE-16,18-DIONE is a complex organic compound that belongs to the class of heterocyclic compounds

Preparation Methods

The synthesis of 1-{(Z)-[(2,5-DIMETHYLPHENYL)IMINO]METHYL}-17-(4-METHOXYPHENYL)-17-AZAPENTACYCLO[6.6.5.0~2,7~.0~9,14~.0~15,19~]NONADECA-2,4,6,9,11,13-HEXAENE-16,18-DIONE involves several steps, including the formation of the imine linkage and the construction of the pentacyclic framework. The synthetic routes typically involve the use of specific reagents and catalysts under controlled conditions to achieve the desired product. Industrial production methods may involve scaling up these reactions using optimized conditions to ensure high yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used, but they often involve modifications to the functional groups present in the compound.

Scientific Research Applications

1-{(Z)-[(2,5-DIMETHYLPHENYL)IMINO]METHYL}-17-(4-METHOXYPHENYL)-17-AZAPENTACYCLO[6.6.5.0~2,7~.0~9,14~.0~15,19~]NONADECA-2,4,6,9,11,13-HEXAENE-16,18-DIONE has a wide range of scientific research applications. In chemistry, it is studied for its unique structural properties and potential as a building block for more complex molecules. In biology and medicine, it may be investigated for its potential therapeutic effects, such as antimicrobial or anticancer activities. In industry, it could be used in the development of new materials or as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

1-{(Z)-[(2,5-DIMETHYLPHENYL)IMINO]METHYL}-17-(4-METHOXYPHENYL)-17-AZAPENTACYCLO[6.6.5.0~2,7~.0~9,14~.0~15,19~]NONADECA-2,4,6,9,11,13-HEXAENE-16,18-DIONE can be compared with other similar compounds, such as those containing imine linkages or pentacyclic frameworks. Some similar compounds include 1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride . The uniqueness of this compound lies in its specific combination of functional groups and ring structures, which may confer distinct chemical and biological properties.